Cas no 2229608-84-6 (3-(3-ethynylphenyl)butanoic acid)

• Product Name: 3-(3-ethynylphenyl)butanoic acid
• CAS No: 2229608-84-6
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 5968676
• PubChem ID: 165655765
• Update Time: 2025-06-14

3-(3-ethynylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethynylphenyl)butanoic acid
• EN300-1763460
• 2229608-84-6

• Inchi： 1S/C12H12O2/c1-3-10-5-4-6-11(8-10)9(2)7-12(13)14/h1,4-6,8-9H,7H2,2H3,(H,13,14)
• InChI Key： RFKSDMAMODKLIK-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CC=C(C#C)C=1)=O

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-ethynylphenyl)butanoic acid

Recent Advances in the Study of 3-(3-Ethynylphenyl)butanoic Acid (CAS: 2229608-84-6)

3-(3-Ethynylphenyl)butanoic acid (CAS: 2229608-84-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its ethynylphenyl and butanoic acid functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer research. Recent studies have focused on its synthesis, structural modifications, and biological activity, aiming to elucidate its mechanism of action and optimize its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis of 3-(3-ethynylphenyl)butanoic acid derivatives and their inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The researchers employed a multi-step synthetic route to produce a series of analogs, which were then evaluated for their COX-2 selectivity and potency. The results indicated that certain derivatives exhibited enhanced selectivity for COX-2 over COX-1, suggesting their potential as novel anti-inflammatory agents with reduced gastrointestinal side effects.

In another study, researchers investigated the anticancer properties of 3-(3-ethynylphenyl)butanoic acid in vitro and in vivo. The compound demonstrated significant cytotoxicity against several cancer cell lines, including breast and lung cancer, by inducing apoptosis and inhibiting cell proliferation. Mechanistic studies revealed that the compound targets the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell survival and growth. These findings highlight the potential of 3-(3-ethynylphenyl)butanoic acid as a lead compound for the development of new anticancer therapies.

Further research has also explored the pharmacokinetic properties of 3-(3-ethynylphenyl)butanoic acid, focusing on its absorption, distribution, metabolism, and excretion (ADME) profiles. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), were employed to characterize the compound's metabolic stability and bioavailability. These studies are crucial for understanding the compound's therapeutic potential and guiding future drug development efforts.

In summary, 3-(3-ethynylphenyl)butanoic acid (CAS: 2229608-84-6) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, combined with ongoing efforts to optimize its pharmacological properties, make it a valuable subject of research in the chemical biology and medicinal chemistry fields. Future studies are expected to further explore its therapeutic applications and advance its development into clinically relevant drugs.